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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclopropane

Cat. No.: B1340669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and storage of

1-Bromo-1-methylcyclopropane (CAS No. 50915-27-0). Due to the limited availability of

specific quantitative stability data for this compound in publicly accessible literature, this guide

draws upon established principles of organic chemistry, data from analogous compounds, and

general best practices for handling reactive alkyl halides.

Physicochemical Properties and Hazards
1-Bromo-1-methylcyclopropane is a colorless liquid with a distinctive odor. It is classified as a

highly flammable liquid and vapor, and it can cause skin and serious eye irritation, as well as

respiratory irritation[1][2]. Its reactivity is largely dictated by the presence of a tertiary alkyl

bromide on a strained cyclopropane ring.
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Property Value/Information Source(s)

Molecular Formula C₄H₇Br [1]

Molecular Weight 135.00 g/mol [1]

Appearance Colorless liquid [2]

Purity (Typical) 95-97% ---

Hazards
Highly flammable, Skin irritant,

Eye irritant, Respiratory irritant
[1]

Chemical Stability and Decomposition Pathways
While specific kinetic studies on the decomposition of 1-Bromo-1-methylcyclopropane are

not readily available, its structural features allow for well-supported predictions of its stability

and degradation pathways.

Susceptibility to Nucleophilic Substitution (SN1)
The primary route of degradation for 1-Bromo-1-methylcyclopropane is expected to be

through a unimolecular nucleophilic substitution (SN1) mechanism. This is due to the

compound's ability to form a relatively stable tertiary cyclopropylcarbinyl cation upon departure

of the bromide leaving group[3][4][5][6][7]. The stability of this carbocation is enhanced by the

ability of the cyclopropyl ring's bent "banana" bonds to delocalize the positive charge.

Hydrolysis: In the presence of water, even atmospheric moisture, 1-Bromo-1-
methylcyclopropane is susceptible to hydrolysis, leading to the formation of 1-

methylcyclopropanol and hydrobromic acid[8][9][10]. The accumulation of hydrobromic acid

can, in turn, catalyze further degradation.

Figure 1: SN1 Hydrolysis Pathway of 1-Bromo-1-methylcyclopropane.

Thermal Decomposition
At elevated temperatures, 1-Bromo-1-methylcyclopropane is expected to undergo thermal

decomposition. While the exact products have not been documented, the thermal degradation

of halogenated hydrocarbons can proceed through radical mechanisms, leading to the
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formation of various smaller volatile compounds and potentially toxic and corrosive fumes,

including hydrogen bromide[2][11].

Recommended Storage and Handling Protocols
Proper storage and handling are critical to maintain the purity and integrity of 1-Bromo-1-
methylcyclopropane and to ensure laboratory safety.

Storage Conditions
Parameter Recommendation Rationale

Temperature 2-8 °C (Refrigerated)

To minimize the rate of

decomposition via hydrolysis

and other pathways.

Atmosphere Inert (e.g., Argon or Nitrogen)

To exclude atmospheric

moisture and oxygen, which

can participate in degradation

reactions.

Container
Tightly sealed amber glass

bottle with a Teflon®-lined cap

Amber glass protects from

light, which can promote

radical reactions. A tight seal

prevents moisture ingress.

Teflon® is chemically resistant

to alkyl halides.[12][13]

Incompatibilities

Strong bases, strong oxidizing

agents, reactive metals,

water/moisture

To prevent vigorous and

potentially hazardous

reactions.

Handling Procedures
All handling of 1-Bromo-1-methylcyclopropane should be conducted in a well-ventilated fume

hood. Personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile or

neoprene), safety goggles, and a lab coat, is mandatory[14][15][16]. Due to its flammability, all

sources of ignition must be excluded from the handling area.
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Preparation

Handling

Cleanup and Storage

Don appropriate PPE

Work in a fume hood

Ensure absence of ignition sources

Use inert gas for transfers

Use clean, dry glassware

Keep container tightly sealed when not in use

Quench any residual material appropriately

Store under recommended conditions

Click to download full resolution via product page

Figure 2: Recommended Handling Workflow.
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Experimental Protocols
The following are general methodologies for the synthesis, purification, and analysis of 1-
Bromo-1-methylcyclopropane, based on standard organic chemistry techniques.

Synthesis via Hunsdiecker-type Reaction (Illustrative)
A plausible synthesis route is the brominative decarboxylation of 1-

methylcyclopropanecarboxylic acid.

Materials:

1-Methylcyclopropanecarboxylic acid

Red mercuric oxide (HgO)

Bromine (Br₂)

Dry carbon tetrachloride (CCl₄) or other suitable solvent

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping

funnel, suspend red mercuric oxide in dry carbon tetrachloride under an inert atmosphere.

Prepare a solution of 1-methylcyclopropanecarboxylic acid and bromine in dry carbon

tetrachloride.

Add the bromine-acid solution dropwise to the stirred mercuric oxide suspension. The

reaction is often exothermic and may require cooling to maintain a controlled temperature.

After the addition is complete, continue stirring at room temperature or with gentle heating

until the reaction is complete (e.g., as monitored by TLC or GC).

Upon completion, cool the reaction mixture and filter to remove the mercuric bromide

precipitate.
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Wash the filtrate with a solution of sodium bisulfite to remove any excess bromine, followed

by a wash with saturated sodium bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purification by Fractional Distillation
Due to the likely presence of volatile impurities, fractional distillation is recommended for

purification.

Apparatus:

Round-bottom flask

Fractionating column (e.g., Vigreux)

Distillation head with thermometer

Condenser

Receiving flask

Heating mantle

Vacuum source (optional, for reduced pressure distillation)

Procedure:

Set up the fractional distillation apparatus.

Place the crude 1-Bromo-1-methylcyclopropane in the distillation flask with boiling chips or

a magnetic stir bar.

Heat the flask gently.

Collect the fraction that distills at the expected boiling point of 1-Bromo-1-
methylcyclopropane. Distillation under reduced pressure is recommended to minimize

thermal decomposition.
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Purity and Stability Analysis by GC-MS
Gas chromatography-mass spectrometry (GC-MS) is an effective method for assessing the

purity of 1-Bromo-1-methylcyclopropane and for identifying and quantifying any degradation

products over time in a stability study[1][17][18][19].

Sample Preparation for Stability Study:

Store aliquots of purified 1-Bromo-1-methylcyclopropane under various conditions (e.g.,

refrigerated, room temperature, exposed to light, under inert atmosphere, exposed to air).

At specified time points, withdraw a small sample and dilute it with a suitable solvent (e.g.,

dichloromethane or hexane).

Add an internal standard for quantitative analysis.

Illustrative GC-MS Conditions:

Column: A non-polar or mid-polarity column (e.g., DB-5MS).

Inlet Temperature: A lower temperature (e.g., 200-250 °C) is advisable to prevent on-column

decomposition.

Oven Program: Start at a low temperature (e.g., 40-50 °C) and ramp up to a higher

temperature (e.g., 200-250 °C) to separate volatile components.

Ionization: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from a low m/z (e.g., 35) to a higher m/z (e.g., 200) to detect the parent

ion and potential fragments.

By comparing the chromatograms of samples stored under different conditions over time, the

rate of degradation and the formation of impurities can be monitored.

Conclusion
1-Bromo-1-methylcyclopropane is a reactive alkyl halide that requires careful storage and

handling to maintain its chemical integrity. The primary degradation pathway is likely hydrolysis
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via an SN1 mechanism, facilitated by the stability of the resulting cyclopropylcarbinyl cation.

Thermal decomposition is also a consideration at elevated temperatures. To ensure stability, it

is recommended to store the compound under refrigerated conditions (2-8 °C) in a tightly

sealed, light-resistant container with a chemically inert cap, preferably under an inert

atmosphere. Adherence to strict handling protocols in a well-ventilated area is essential for

safety. While direct quantitative stability data is scarce, the principles outlined in this guide

provide a robust framework for the safe and effective use of 1-Bromo-1-methylcyclopropane
in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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